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Compound of Interest

Compound Name: Tetradecahydroanthracene

Cat. No.: B3428247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of

tetradecahydroanthracene (also known as perhydroanthracene) as a Liquid Organic

Hydrogen Carrier (LOHC). This system offers a promising avenue for the safe and efficient

storage and transportation of hydrogen.

Introduction
Liquid Organic Hydrogen Carriers (LOHCs) are organic compounds that can be reversibly

hydrogenated and dehydrogenated to store and release hydrogen. The

tetradecahydroanthracene/anthracene system is a noteworthy example of a hydrocarbon-

based LOHC. In this system, anthracene (the hydrogen-lean form) is catalytically hydrogenated

to tetradecahydroanthracene (the hydrogen-rich form) for hydrogen storage. The stored

hydrogen can then be released through the catalytic dehydrogenation of

tetradecahydroanthracene, regenerating the anthracene for subsequent cycles.

Physicochemical Properties and Hydrogen Storage
Capacity
A thorough understanding of the physicochemical properties of both the hydrogen-lean and

hydrogen-rich forms of the LOHC is crucial for system design and operation.
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Property
Anthracene
(Hydrogen-Lean)

Tetradecahydroant
hracene
(Hydrogen-Rich)

Reference

Molecular Formula C₁₄H₁₀ C₁₄H₂₄

Molar Mass 178.23 g/mol 192.34 g/mol

Appearance
Colorless to pale

yellow crystalline solid

Colorless liquid or

solid (isomer

dependent)

Boiling Point 340 °C ~274 °C [1]

Density 1.28 g/cm³ (at 25 °C) ~0.914 g/cm³ [1]

Theoretical

Gravimetric H₂

Density

- 7.3 wt% [1]

Theoretical Volumetric

H₂ Density
- ~67 g-H₂/L

Note: The properties of tetradecahydroanthracene can vary depending on the specific isomer

mixture, which is influenced by the hydrogenation conditions.[1]

Hydrogenation of Anthracene: Protocol
This protocol describes the catalytic hydrogenation of anthracene to

tetradecahydroanthracene in a batch reactor. Platinum on carbon (Pt/C) is a commonly used

catalyst for this transformation.[1]

Materials and Equipment
Anthracene

3 wt% Platinum on activated carbon (Pt/C) catalyst

High-pressure autoclave equipped with a magnetic stirrer, gas inlet/outlet, pressure gauge,

and temperature controller
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Solvent (optional, e.g., decalin)

Hydrogen gas (high purity)

Inert gas (e.g., Argon or Nitrogen)

Filtration apparatus

Rotary evaporator

Analytical balance

Gas chromatograph-mass spectrometer (GC-MS)

Experimental Procedure
Catalyst Preparation: If required, dry the Pt/C catalyst in an oven at a specified temperature

before use to remove any adsorbed moisture.

Reactor Setup:

Ensure the autoclave is clean and dry.

Add a magnetic stir bar to the autoclave.

Weigh the desired amount of anthracene and the Pt/C catalyst (a typical substrate-to-

catalyst ratio can range from 10:1 to 100:1 by weight) and place them inside the

autoclave.

If using a solvent, add it to the autoclave.

Purging:

Seal the autoclave.

Purge the reactor with an inert gas (e.g., Argon) at least three times to remove any

residual air.

Subsequently, purge the reactor with hydrogen gas at low pressure three times.
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Reaction:

Pressurize the autoclave with hydrogen to the desired pressure (e.g., 40-90 atm).[1]

Set the stirrer to a high speed to ensure good mixing.

Heat the autoclave to the reaction temperature (e.g., 215-280 °C).[1]

Monitor the pressure drop in the reactor, which indicates hydrogen consumption. The

reaction is complete when the pressure stabilizes. The reaction time can be several hours

to achieve full conversion.[1]

Work-up and Product Isolation:

After the reaction is complete, cool the autoclave to room temperature.

Carefully vent the excess hydrogen gas in a well-ventilated fume hood.

Open the autoclave and add a suitable solvent to dissolve the product mixture.

Filter the mixture to remove the catalyst.

Remove the solvent from the filtrate using a rotary evaporator to obtain the crude

tetradecahydroanthracene.

Analysis:

Analyze the product using GC-MS to determine the conversion of anthracene and the

selectivity towards tetradecahydroanthracene. The final product is typically a mixture of

five conformational isomers.[1]

Dehydrogenation of Tetradecahydroanthracene:
Protocol
This protocol outlines the catalytic dehydrogenation of tetradecahydroanthracene to release

hydrogen and regenerate anthracene. This process is typically carried out in a continuous flow

reactor.[1]
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Materials and Equipment
Tetradecahydroanthracene (produced from the hydrogenation step)

3 wt% Platinum on Sibunit (Pt/Sibunit) catalyst or Pt/C catalyst[1]

Fixed-bed flow reactor system with a tubular reactor, furnace, mass flow controllers for gas

and liquid feeds, a back-pressure regulator, and a condenser.

Hydrogen gas (for catalyst reduction)

Inert gas (e.g., Argon or Nitrogen)

Gas chromatograph (GC) for online gas analysis

Liquid product collection vessel

Gas-liquid separator

Experimental Procedure
Catalyst Loading and Activation:

Pack a known amount of the Pt/Sibunit catalyst into the tubular reactor, securing it with

quartz wool plugs.

Place the reactor in the furnace.

Activate the catalyst by heating it under a flow of hydrogen gas at a specified temperature

for a set period.

System Purge:

After activation, cool the reactor to the desired reaction temperature under an inert gas

flow.

Purge the entire system with the inert gas.

Dehydrogenation Reaction:
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Set the furnace to the desired dehydrogenation temperature (e.g., 300-360 °C).[1]

Introduce the liquid tetradecahydroanthracene into the reactor at a specific liquid hourly

space velocity (LHSV) using a high-pressure liquid pump.

The dehydrogenation reaction will produce a mixture of hydrogen gas and liquid organic

products (anthracene and partially dehydrogenated intermediates).

Product Collection and Analysis:

The reactor effluent passes through a back-pressure regulator to maintain the desired

reaction pressure (typically atmospheric pressure for dehydrogenation).[1]

The effluent is then cooled in a condenser, and the gas and liquid phases are separated in

a gas-liquid separator.

Continuously analyze the composition of the off-gas (primarily hydrogen) using an online

GC.

Collect the liquid product for analysis by GC-MS to determine the conversion of

tetradecahydroanthracene and the selectivity to anthracene.

System Shutdown:

After the experiment, stop the liquid feed and purge the reactor with an inert gas.

Cool the reactor down to room temperature under the inert gas flow.

Data Presentation
Table 1: Hydrogenation of Anthracene - Reaction Parameters
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Parameter Value Reference

Catalyst 3 wt% Pt/C [1]

Temperature 215 - 280 °C [1]

Pressure 40 - 90 atm [1]

Selectivity to

Perhydroanthracene
> 99% [1]

Table 2: Dehydrogenation of Tetradecahydroanthracene - Reaction Parameters

Parameter Value Reference

Catalyst 3 wt% Pt/Sibunit or 3 wt% Pt/C [1]

Temperature
300 - 360 °C (Flow Reactor) /

260 - 325 °C (Autoclave)
[1]

Pressure Atmospheric (Flow Reactor) [1]
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Caption: LOHC cycle of Anthracene/Tetradecahydroanthracene.
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Caption: Workflow for the hydrogenation of anthracene.
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Caption: Workflow for the dehydrogenation of tetradecahydroanthracene.
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Safety Precautions
High-Pressure Operations: Hydrogenation reactions are conducted at high pressures.

Ensure the autoclave is properly rated and maintained. Always use a blast shield and follow

established safety protocols for high-pressure equipment.

Flammable Gases: Hydrogen is highly flammable. Ensure the reaction setup is in a well-

ventilated area, away from ignition sources. Use appropriate gas detectors.

Catalyst Handling: Platinum on carbon can be pyrophoric, especially after reduction. Handle

the catalyst in an inert atmosphere if possible. Avoid inhalation of catalyst dust.

Chemical Hazards: Anthracene is a skin and eye irritant. Tetradecahydroanthracene may

have similar properties. Wear appropriate personal protective equipment (PPE), including

safety glasses, gloves, and a lab coat.

Thermal Hazards: Both hydrogenation and dehydrogenation reactions are conducted at

elevated temperatures. Use appropriate insulation and take precautions to avoid thermal

burns.

Disclaimer: These protocols are intended for informational purposes for qualified researchers.

All experiments should be conducted with appropriate safety measures and in compliance with

institutional and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3428247#tetradecahydroanthracene-as-a-liquid-
organic-hydrogen-carrier-lohc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b3428247#tetradecahydroanthracene-as-a-liquid-organic-hydrogen-carrier-lohc
https://www.benchchem.com/product/b3428247#tetradecahydroanthracene-as-a-liquid-organic-hydrogen-carrier-lohc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3428247?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428247?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

